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Compound of Interest

Compound Name: T56-LIMKi

Cat. No.: B15606385

For researchers, scientists, and drug development professionals handling T56-LIMKi,
adherence to proper disposal protocols is essential to ensure laboratory safety and
environmental protection. T56-LIMK:i is classified as acutely toxic if swallowed and may cause
long-lasting harmful effects to aquatic life, necessitating careful management of its waste
stream.

Immediate Safety and Handling

Before disposal, it is crucial to understand the hazards associated with T56-LIMKi. The
compound is designated as acutely toxic (Oral, Category 3) and presents a chronic hazard to
the aquatic environment (Category 4).[1] The appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn at all times when handling this
compound.

Quantitative Hazard Data

The following table summarizes the key hazard classifications for T56-LIMKi.
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Hazard o GHS ]
o Code Description . Signal Word
Classification Pictogram
Acute Toxicity, Toxic if
H301 = (GHSO06) Danger
Oral swallowed
Hazardous to the May cause long
Aquatic lasting harmful ) )
) H413 ) No Pictogram No Signal Word
Environment, effects to aquatic
Long-term life

Data sourced from Sigma-Aldrich safety information.[1]

Step-by-Step Disposal Protocol

The disposal of T56-LIMKi and its containers must be conducted in accordance with local,
state, and federal regulations for hazardous waste.

Experimental Protocol for Waste Disposal:
e Segregation of Waste:

o Collect all waste materials containing T56-LIMKi, including unused solid compound,
solutions, and contaminated consumables (e.g., pipette tips, vials, gloves), in a designated
and clearly labeled hazardous waste container.

o The container must be compatible with the chemical properties of T56-LIMKi and any
solvents used.

e Labeling:

o The waste container must be labeled with the words "Hazardous Waste" and the full
chemical name: "3-Methyl-N-[3-[[[3-(trifluoromethyl)phenyl]lamino]carbonyl]phenyl]-5-
isoxazolecarboxamide" or "T56-LIMKi".

o The label should also include the relevant hazard pictograms (Skull and Crossbones).

e Storage:
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o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

o Storage should be at a controlled temperature as specified for the compound (often 2-8°C
for the solid form).

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Do not dispose of T56-LIMKi down the drain or in regular trash. P273, "Avoid release to
the environment," is a key precautionary statement.[1]

o Emergency Procedure:

o In case of accidental ingestion, follow the precautionary statement P301 + P310: "IF
SWALLOWED: Immediately call a POISON CENTER or doctor/physician.”[1]

o In case of a spill, contain the spill using appropriate absorbent materials, and follow your
institution's established spill cleanup procedures for toxic chemicals.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of T56-LIMKi.
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Caption: Workflow for the safe disposal of T56-LIMKi waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15606385?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/sigma/sml1305
https://www.benchchem.com/product/b15606385#t56-limki-proper-disposal-procedures
https://www.benchchem.com/product/b15606385#t56-limki-proper-disposal-procedures
https://www.benchchem.com/product/b15606385#t56-limki-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606385?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

